Cas no 2171804-69-4 (5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2171804-69-4
• MF: C₆H₉F₃N₄
• MW: 194.157670736313
• CID: 5951573
• PubChem ID: 165848942
• Update Time: 2025-06-08

5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595509
• 2171804-69-4
• [5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C6H9F3N4/c1-4-5(2-10)11-12-13(4)3-6(7,8)9/h2-3,10H2,1H3
• InChI Key： XATFIBGEYUJWNW-UHFFFAOYSA-N
• SMILES： FC(CN1C(C)=C(CN)N=N1)(F)F

Computed Properties

• Exact Mass: 194.07793079g/mol
• Monoisotopic Mass: 194.07793079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2171804-69-4)

5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2171804-69-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,3-triazoles, which are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The incorporation of a trifluoromethyl group and a methyl group further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine is characterized by a 1H-1,2,3-triazole ring system with a methyl group at the 5-position and a trifluoroethyl group attached to the nitrogen atom at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The trifluoromethyl group is known for its electron-withdrawing effect and lipophilicity, which can influence the compound's metabolic stability and bioavailability. The methyl group at the 5-position can enhance the compound's solubility and improve its binding affinity to target proteins.

Recent studies have highlighted the potential of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes. This finding suggests that 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine could be developed as a broad-spectrum antiviral agent.

In addition to its antiviral properties, 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine has also shown promising antibacterial activity. Research conducted at the University of California demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The antibacterial mechanism is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential metabolic pathways. These findings open up new possibilities for developing novel antibiotics to combat multidrug-resistant bacteria.

The anticancer potential of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine has also been explored in preclinical studies. A study published in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis through activation of caspase pathways. The selective cytotoxicity observed in cancer cells suggests that 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine could be a valuable lead compound for developing targeted cancer therapies with reduced side effects.

The pharmacokinetic properties of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine have been extensively studied to evaluate its suitability for drug development. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in plasma, which are desirable characteristics for a drug candidate. Additionally, the compound shows low toxicity in animal models at therapeutic doses.

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